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This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the stability of Dowicil 75 (Quaternium-15),
particularly concerning the influence of acidic and alkaline pH.

Frequently Asked Questions (FAQS)
Q1: What is the general stability of Dowicil 75 across different pH levels?

Al: Dowicil 75, the trade name for Quaternium-15, is reported to be reasonably stable in
aqueous solutions over a broad pH range of 4.0 to 10.5. However, its stability is influenced by
pH, temperature, and storage time.

Q2: How does acidic pH affect the stability of Dowicil 757

A2: Under acidic conditions, particularly at low pH values, Dowicil 75 is susceptible to acid
hydrolysis. This degradation can lead to the release of formaldehyde.[1] The rate of hydrolysis
is pH-dependent.

Q3: What is the impact of alkaline pH on Dowicil 75 stability?
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A3: In alkaline conditions, Dowicil 75 also undergoes degradation. The hydrolysis rate in
alkaline solutions can be significant, leading to a loss of the active substance and the formation
of degradation byproducts.

Q4: What are the primary degradation products of Dowicil 75?

A4: The most well-documented degradation product of Dowicil 75 is formaldehyde, which is
released upon hydrolysis.[2][3][4] Decomposition at elevated temperatures (above 60°C) can
also produce pyrimidines and formamides.

Q5: Does the concentration of Dowicil 75 affect its stability at different pH values?

A5: While the inherent stability is pH-dependent, the concentration can influence the overall
preservative efficacy. A decrease in the concentration of the active Quaternium-15 due to
degradation can compromise the antimicrobial protection of a formulation.

Q6: Are there any visual or olfactory indicators of Dowicil 75 degradation?

A6: Significant degradation of Dowicil 75 may not always result in obvious visual changes like
discoloration or precipitation. However, the release of formaldehyde could potentially impart a
characteristic odor to the formulation, especially at elevated temperatures. Chemical analysis is
necessary for accurate assessment.

Troubleshooting Guide
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Problem

Potential Cause

Recommended Action

Loss of antimicrobial efficacy in

an acidic formulation.

Degradation of Dowicil 75 due
to acid hydrolysis, leading to a
lower concentration of the

active ingredient.

1. Verify the pH of your
formulation. If it is below 4,
consider adjusting it to be
within the recommended
stable range (4.0-10.5). 2.
Conduct a stability study to
quantify the concentration of
Dowicil 75 over time at your
storage conditions. 3. Consider
using a combination of
preservatives for broader pH
stability if your formulation
requires a highly acidic

environment.

Suspected formaldehyde
presence in an alkaline

formulation.

Hydrolysis of Dowicil 75 at
elevated pH, resulting in the

release of formaldehyde.

1. Measure the pH of your
formulation. 2. Perform
analytical testing to quantify
the amount of free
formaldehyde. 3. If the
formaldehyde level is a
concern, consider
reformulating to a pH closer to
neutral or selecting an
alternative preservative system

suitable for alkaline conditions.

Inconsistent stability results

between batches.

Variations in the initial pH of
the formulation, storage
conditions (temperature
fluctuations), or interaction with

other formulation components.

1. Implement strict pH control
during manufacturing. 2.
Ensure consistent and
controlled storage conditions
for all stability samples. 3.
Evaluate the compatibility of
Dowicil 75 with all other

ingredients in your formulation.
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Quantitative Data Summary

The stability of Dowicil 75 is often evaluated by its hydrolysis half-life, which is the time it takes
for half of the active ingredient to degrade.

Table 1: Aqueous Hydrolysis Half-Life of Quaternium-15 at 25°C

pH Half-Life (days)
5 11
7 2.7
9 2.2

Data sourced from USEPA,; Reregistration Eligibility Decision (REDs) Database on Dowicil
CTAC.[5]

Experimental Protocols
Protocol: pH Stability Study of Dowicil 75 in an Aqueous
Formulation

This protocol outlines a general procedure for assessing the stability of Dowicil 75 in a simple
aqueous system at various pH values.

1. Materials and Reagents:

o Dowicil 75 (Quaternium-15)

» High-purity water (e.g., deionized or distilled)

» Buffer solutions (pH 4, 7, and 9)

e Hydrochloric acid (HCI) and Sodium hydroxide (NaOH) for pH adjustment

» High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)
 HPLC grade solvents (e.g., acetonitrile, water)

e Quaternium-15 analytical standard

e pH meter

 Incubators or stability chambers set to desired temperatures (e.g., 25°C, 40°C)
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2. Sample Preparation: a. Prepare a stock solution of Dowicil 75 in high-purity water at a
known concentration (e.g., 0.1% wi/v). b. Aliquot the stock solution into three separate
containers. c. Adjust the pH of the aliquots to 4.0, 7.0, and 9.0, respectively, using small
amounts of HCI or NaOH. Verify the final pH with a calibrated pH meter. d. Package the
samples in inert, sealed containers (e.g., glass vials with PTFE-lined caps).

3. Stability Testing: a. Place the prepared samples into stability chambers at controlled
temperatures (e.g., 25°C/60% RH and 40°C/75% RH). b. At predetermined time points (e.g., O,
1, 2, 4, 8, and 12 weeks), withdraw samples for analysis.

4. Analytical Method (HPLC): a. Prepare a calibration curve using the Quaternium-15 analytical
standard. b. Dilute the stability samples to fall within the calibration range. c. Analyze the
samples by HPLC to determine the concentration of remaining Quaternium-15. A suitable
method would involve a C18 column with a mobile phase gradient of acetonitrile and a buffered
aqueous phase, with UV detection.[6]

5. Data Analysis: a. Plot the concentration of Quaternium-15 versus time for each pH and
temperature condition. b. Calculate the degradation rate constant (k) and the half-life (t¥2) for
each condition.
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Caption: Degradation pathway of Dowicil 75 under acidic and alkaline conditions.
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Caption: Workflow for a pH stability study of Dowicil 75.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Quaternium-15 - Wikipedia [en.wikipedia.org]

2. pure.rug.nl [pure.rug.nl]

3. Investigation on formaldehyde release from preservatives in cosmetics - PubMed
[pubmed.ncbi.nim.nih.gov]

4. safecosmetics.org [safecosmetics.org]

5. Quaternium 15 | C9H16CI2N4 | CID 20011 - PubChem [pubchem.nchbi.nlm.nih.gov]

6. scribd.com [scribd.com]

To cite this document: BenchChem. [Technical Support Center: Dowicil 75 (Quaternium-15)
Stability]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1234274/docs#technical-support-center-dowicil-75-
guaternium-15-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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